Ethyl 4-methylisoxazole-3-carboxylate
Overview
Description
Scientific Research Applications
Drug Discovery and Pharmaceutical Synthesis
Isoxazole rings, such as those found in Ethyl 4-methylisoxazole-3-carboxylate, are common in many commercially available drugs. They are particularly valued for their biological activity and are often incorporated into molecules during drug synthesis. For instance, the compound can be used to create derivatives with potential cytotoxic effects, which are crucial in the development of new anticancer agents .
Organic Synthesis
In organic chemistry, Ethyl 4-methylisoxazole-3-carboxylate serves as a building block for the synthesis of more complex molecules. It can undergo various chemical reactions, including cycloadditions, to form novel organic compounds. This is particularly important for creating a diverse collection of molecules that can be screened for biological activity .
Nanocatalysis
Ethyl 4-methylisoxazole-3-carboxylate can be employed in the field of nanocatalysis. Its derivatives may be used as ligands or stabilizers for nanoparticles that act as catalysts in various chemical reactions. This application is significant for developing more efficient and environmentally friendly catalytic processes .
Anticancer Drug Design
The isoxazole moiety is a key feature in many molecules with anticancer properties. Researchers can use Ethyl 4-methylisoxazole-3-carboxylate to synthesize new compounds that can be tested for their ability to inhibit the growth of cancer cells. The goal is to find new drugs that are more effective and have fewer side effects than current treatments .
Eco-Friendly Synthetic Strategies
Developing metal-free synthetic routes for the synthesis of isoxazoles is crucial for reducing environmental impact. Ethyl 4-methylisoxazole-3-carboxylate can be used in such metal-free methods to produce isoxazoles, which are significant in drug discovery and other applications .
Diversity-Oriented Synthesis
The compound is also instrumental in diversity-oriented synthesis (DOS), a strategy aimed at rapidly generating molecular diversity. DOS can lead to the discovery of new biological probes and potential therapeutic agents, with Ethyl 4-methylisoxazole-3-carboxylate providing a scaffold for diversification .
Safety and Hazards
The safety data sheet for a similar compound, “Ethyl 5-methylisoxazole-4-carboxylate”, indicates that it is a combustible liquid. It advises against food, drug, pesticide, or biocidal product use . Personal protective equipment, including dust masks, eyeshields, and gloves, are recommended when handling this compound .
Future Directions
In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Given their enormous significance, it is always imperative to unleash new eco-friendly synthetic strategies . The development of robust synthetic methods for the generation of a diverse collection of heterocyclic molecules is highly desirable to accelerate the drug discovery program .
properties
IUPAC Name |
ethyl 4-methyl-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-3-10-7(9)6-5(2)4-11-8-6/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLIAHNBDYLZILU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC=C1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562913 |
Source
|
| Record name | Ethyl 4-methyl-1,2-oxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methylisoxazole-3-carboxylate | |
CAS RN |
38061-69-7 |
Source
|
| Record name | Ethyl 4-methyl-1,2-oxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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